molecular formula C20H23N7O3S B2931296 N-(3-methanesulfonamidophenyl)-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide CAS No. 1286728-93-5

N-(3-methanesulfonamidophenyl)-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide

Cat. No.: B2931296
CAS No.: 1286728-93-5
M. Wt: 441.51
InChI Key: RMAUHVFSRCOCLI-UHFFFAOYSA-N
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Description

N-(3-methanesulfonamidophenyl)-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide is a useful research compound. Its molecular formula is C20H23N7O3S and its molecular weight is 441.51. The purity is usually 95%.
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Scientific Research Applications

Insecticidal Activity

Research into novel pyrazole methanesulfonates has demonstrated significant insecticidal activity with low levels of acute mammalian toxicity. The highest level of activity was observed in amides formed from amines with α-branching, indicating the potential for agricultural applications (Finkelstein & Strock, 1997).

Antimicrobial and Antifungal Activity

Sulfonamide derivatives based on pyrazole have been synthesized and shown to possess antimicrobial and antifungal activities. These activities suggest potential applications in the development of new antimicrobial agents for medical use (El‐Emary, Al-muaikel, & Moustafa, 2002).

Biochemical Impacts and Potential Insecticidal Agents

A study on sulfonamide thiazole derivatives highlighted their biochemical impacts and potential as insecticidal agents against specific pests, indicating their application in pest management strategies (Soliman, Abd El Salam, Fadda, & Abdelmotaal, 2020).

Antibacterial Agents

The synthesis of new heterocyclic compounds containing a sulfonamido moiety has been aimed at developing antibacterial agents. This research points to the potential use of these compounds in addressing bacterial infections (Azab, Youssef, & El-Bordany, 2013).

Adhesion Molecule Inhibitors

Piperidine carboxylic acid derivatives of benzothiazine have been studied for their inhibitory activity on adhesion molecules such as ICAM-1, suggesting their potential application in the treatment of inflammatory diseases (Kaneko et al., 2004).

Antiproliferative Activities

Pyrazole-sulfonamide derivatives have been synthesized and tested for their in vitro antiproliferative activities against various cell lines, indicating their potential application in cancer treatment (Mert, Yaglıoglu, Demirtaş, & Kasımoğulları, 2014).

Properties

IUPAC Name

N-[3-(methanesulfonamido)phenyl]-1-(6-pyrazol-1-ylpyridazin-3-yl)piperidine-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H23N7O3S/c1-31(29,30)25-17-5-2-4-16(14-17)22-20(28)15-8-12-26(13-9-15)18-6-7-19(24-23-18)27-11-3-10-21-27/h2-7,10-11,14-15,25H,8-9,12-13H2,1H3,(H,22,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RMAUHVFSRCOCLI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CS(=O)(=O)NC1=CC=CC(=C1)NC(=O)C2CCN(CC2)C3=NN=C(C=C3)N4C=CC=N4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H23N7O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

441.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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